![molecular formula C22H18FNO5S B281448 Ethyl 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate](/img/structure/B281448.png)
Ethyl 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate
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Overview
Description
Ethyl 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of Ethyl 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A is not fully understood. However, it has been suggested that it exerts its therapeutic effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound A has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It also inhibits the activation of MAPKs, which are involved in various cellular processes, including proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound A has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including COX-2 and iNOS, which are involved in inflammation. It also reduces the production of reactive oxygen species (ROS) and enhances the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. Additionally, this compound A has been shown to improve glucose tolerance and insulin sensitivity, which may have implications for the treatment of diabetes.
Advantages and Limitations for Lab Experiments
Ethyl 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and has a relatively low toxicity profile. It is also stable in various biological fluids, including plasma and cerebrospinal fluid. However, one limitation of this compound A is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of Ethyl 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A. One area of interest is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another area of research is the identification of its molecular targets and the elucidation of its mechanism of action. Additionally, further preclinical studies are needed to evaluate its safety and efficacy in various disease models. Finally, clinical trials are needed to determine the potential therapeutic applications of this compound A in humans.
Synthesis Methods
The synthesis of Ethyl 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A involves a multi-step process that starts with the reaction of 2-methylnaphthalene with ethyl 3-oxobutanoate in the presence of a base. The resulting compound is then reacted with p-toluenesulfonyl chloride to form an intermediate, which is further reacted with 4-fluoroaniline to yield this compound A. The overall yield of this process is approximately 20%.
Scientific Research Applications
Ethyl 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A has been studied extensively in preclinical models for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. This compound A has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing tumor angiogenesis. It also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound A has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
Molecular Formula |
C22H18FNO5S |
---|---|
Molecular Weight |
427.4 g/mol |
IUPAC Name |
ethyl 5-[(4-fluorophenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate |
InChI |
InChI=1S/C22H18FNO5S/c1-3-28-22(25)20-13(2)29-21-17-7-5-4-6-16(17)19(12-18(20)21)24-30(26,27)15-10-8-14(23)9-11-15/h4-12,24H,3H2,1-2H3 |
InChI Key |
TYFYARNDKJALHQ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(OC2=C1C=C(C3=CC=CC=C32)NS(=O)(=O)C4=CC=C(C=C4)F)C |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C1C=C(C3=CC=CC=C32)NS(=O)(=O)C4=CC=C(C=C4)F)C |
Origin of Product |
United States |
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